molecular formula C23H22ClN3O4 B6174081 ethyl 4-[3-chloro-2,5-dioxo-4-(4-phenylpiperazin-1-yl)-2,5-dihydro-1H-pyrrol-1-yl]benzoate CAS No. 804479-85-4

ethyl 4-[3-chloro-2,5-dioxo-4-(4-phenylpiperazin-1-yl)-2,5-dihydro-1H-pyrrol-1-yl]benzoate

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CAS RN: 804479-85-4
M. Wt: 439.9
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Description

Ethyl 4-[3-chloro-2,5-dioxo-4-(4-phenylpiperazin-1-yl)-2,5-dihydro-1H-pyrrol-1-yl]benzoate is a useful research compound. Its molecular formula is C23H22ClN3O4 and its molecular weight is 439.9. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-[3-chloro-2,5-dioxo-4-(4-phenylpiperazin-1-yl)-2,5-dihydro-1H-pyrrol-1-yl]benzoate involves the condensation of 4-phenylpiperazine with ethyl 4-chloro-3-nitrobenzoate, followed by reduction of the nitro group and cyclization to form the pyrrole ring. The resulting compound is then reacted with 3-chloroacetyl chloride and finally esterified with ethanol and benzoic acid to form the final product.", "Starting Materials": [ "4-phenylpiperazine", "ethyl 4-chloro-3-nitrobenzoate", "sodium borohydride", "acetic acid", "3-chloroacetyl chloride", "ethanol", "benzoic acid" ], "Reaction": [ "4-phenylpiperazine is condensed with ethyl 4-chloro-3-nitrobenzoate in the presence of a base such as sodium ethoxide to form the intermediate", "The nitro group is then reduced to an amino group using sodium borohydride in acetic acid", "The resulting compound is cyclized by heating with acetic anhydride to form the pyrrole ring", "The pyrrole compound is then reacted with 3-chloroacetyl chloride in the presence of a base such as triethylamine to form the intermediate", "Finally, the intermediate is esterified with ethanol and benzoic acid in the presence of a catalyst such as sulfuric acid to form ethyl 4-[3-chloro-2,5-dioxo-4-(4-phenylpiperazin-1-yl)-2,5-dihydro-1H-pyrrol-1-yl]benzoate" ] }

CAS RN

804479-85-4

Product Name

ethyl 4-[3-chloro-2,5-dioxo-4-(4-phenylpiperazin-1-yl)-2,5-dihydro-1H-pyrrol-1-yl]benzoate

Molecular Formula

C23H22ClN3O4

Molecular Weight

439.9

Purity

95

Origin of Product

United States

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